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Compound of Interest

Compound Name: Benzyl (2-bromoethyl)carbamate

Cat. No.: B1267090 Get Quote

Essential Safety and Handling Guide for Benzyl (2-
bromoethyl)carbamate
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety protocols and logistical information for handling Benzyl (2-
bromoethyl)carbamate (CAS No. 53844-02-3). Adherence to these procedures is essential to

ensure personal safety and proper management of this chemical in a laboratory setting.

Hazard Identification and Personal Protective Equipment
(PPE)
Benzyl (2-bromoethyl)carbamate is classified with the following hazard statements: H302

(Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and

H335 (May cause respiratory irritation).[1] The GHS pictogram associated with this chemical is

GHS07, indicating it is harmful.[1] Therefore, stringent adherence to PPE protocols is

mandatory.

Table 1: Personal Protective Equipment (PPE) for Handling Benzyl (2-bromoethyl)carbamate
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

To prevent eye contact which

can cause serious irritation.[2]

[3]

Hand Protection

Appropriate chemical-resistant

gloves (e.g., Nitrile rubber),

double-gloved.

To prevent skin contact and

irritation.[2][4] The outer glove

should be over the cuff of the

lab coat.[4]

Body Protection

A poly-coated, disposable,

seamless lab coat with long

sleeves and knitted or elastic

cuffs.

To protect against skin

exposure and contamination of

personal clothing.[2][5]

Respiratory Protection
A NIOSH-certified N95

respirator or higher.

To be used in the absence of

adequate ventilation or when

there is a risk of aerosolization

to prevent respiratory tract

irritation.[2][4][5]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the safe handling of Benzyl (2-bromoethyl)carbamate from preparation

to post-handling procedures.

Preparation:

Work Area: Conduct all work in a well-ventilated area, preferably within a certified chemical

fume hood.[2]

Emergency Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and in close proximity to the workstation.[3]

Donning PPE: Before handling the compound, put on all required PPE as specified in Table

1. This includes an inner and outer pair of gloves, a lab coat, and eye protection. A respirator

should be used if the risk assessment indicates a potential for inhalation exposure.
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Handling the Compound:

Avoid Contact: Prevent all personal contact with the chemical, including inhalation of any

dust or fumes.[6]

Dispensing: Carefully weigh and dispense the solid material, avoiding the generation of dust.

Containment: Keep the container with Benzyl (2-bromoethyl)carbamate tightly closed

when not in use.[6]

No Personal Items: Do not eat, drink, or smoke in the designated work area.[6]

After Handling:

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. First, remove

the outer gloves. Then, remove the lab coat and any other PPE before removing the inner

gloves.[5]

Hand Washing: Wash hands and face thoroughly with soap and water after handling the

chemical.[6]

Decontamination: Clean the work area and any equipment used with an appropriate

decontaminating solution.

Disposal Plan
All waste containing Benzyl (2-bromoethyl)carbamate must be treated as hazardous waste.

Waste Collection:

Solid Waste: Collect any solid residues, contaminated PPE, and cleaning materials in a

clearly labeled, sealed, and appropriate hazardous waste container.[6]

Liquid Waste: If the compound is in solution, collect it in a labeled, sealed container

designated for halogenated organic waste.

Segregation: Do not mix this waste with other waste streams unless explicitly permitted by

your institution's hazardous waste management plan.
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Waste Disposal:

Consult Regulations: Dispose of the waste in accordance with all local, state, and federal

regulations.[6]

Authorized Disposal: Arrange for the collection and disposal of the hazardous waste by an

authorized waste management company.

Visual Workflow for Safe Handling and Disposal
The following diagram illustrates the key steps for the safe handling and disposal of Benzyl (2-
bromoethyl)carbamate.
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Caption: Workflow for handling and disposal of Benzyl (2-bromoethyl)carbamate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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